2-amino-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]propanamide

Specification

• Molecular Formula: C9H19N3O
• Molecular Weight: 185.27 g/mol
• IUPAC Name: 2-amino-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]propanamide
• Standard InChI: InChI=1S/C9H19N3O/c1-7(10)9(13)11-6-8-4-3-5-12(8)2/h7-8H,3-6,10H2,1-2H3,(H,11,13)/t7?,8-/m0/s1
• Standard InChI Key: LYPQLGSXQREPCI-MQWKRIRWSA-N
• Isomeric SMILES: CC(C(=O)NC[C@@H]1CCCN1C)N
• Canonical SMILES: CC(C(=O)NCC1CCCN1C)N

Introduction

2-amino-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]propanamide is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound is notable for its chiral structure, which includes a cyclopropyl group and a pyrrolidine moiety, although the specific mention of a cyclopropyl group seems to be an error based on the compound's name. The correct structure involves a pyrrolidine ring and an amide functional group. The molecular formula of this compound is not explicitly provided in the available sources, but its molar mass is approximately 182.26 g/mol.

Synthesis and Chemical Reactions

The synthesis of 2-amino-N-[[(2S)-1-methylpyrrolidin-2-yl]methyl]propanamide involves various organic reactions. These methods are essential for producing the compound in sufficient purity for further research and application. Common synthetic pathways include multi-step reactions that require precise control over reaction conditions such as temperature, solvents, and catalysts.

Biological Activity and Potential Applications

This compound has shown potential in treating central nervous system disorders, including anxiety and depression, by modulating neurotransmitter systems. Specifically, it may interact with dopamine and serotonin receptors, which are key targets in the management of mood disorders. Further studies are necessary to fully characterize its binding affinities and functional outcomes in biological systems.

Potential Application	Mechanism
Anxiety and Depression Treatment	Modulation of dopamine and serotonin receptors
Neurotransmitter System Interaction	Potential impact on mood and cognition